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Compound of Interest

Compound Name: Ammonium metaphosphate

CAS No.: 13446-46-3

Cat. No.: B13732112

Get Quote

Abstract
This technical guide details the application of Ammonium Polyphosphate (APP), chemically

represented as ammonium metaphosphate

, as a high-efficiency Slow-Release Fertilizer (SRF). Unlike conventional orthophosphates
(MAP/DAP) which suffer from rapid soil fixation and leaching, high-degree-of-polymerization
APP (Phase II) offers a tunable release profile driven by hydrolytic degradation.[1] This
document provides rigorous protocols for the synthesis, characterization, and formulation of
APP-based delivery systems, drawing parallels to sustained-release drug delivery
methodologies.

Physicochemical Basis & Mechanism of Action[1]
The Polymerization-Solubility Paradox
In the context of "Ammonium Metaphosphate," the critical determinant of utility is the degree

of polymerization (
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).[1]

Oligomeric APP (Phase I,

): High water solubility.[2] Suitable for liquid fertilizers but not for slow-release applications.[1]

High-Molecular Weight APP (Phase II,

): Crystalline, cross-linked structure.[3][4] Solubility is

.[3][4] This phase acts as the reservoir for slow nutrient release.

Hydrolysis Mechanism
The release of plant-available orthophosphate (

) from the APP matrix is not a simple dissolution but a chemical hydrolysis governed by soil pH,
moisture, and enzymatic activity (phosphatases).[1]

Figure 1: Hydrolysis Pathway of Ammonium Polyphosphate
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Caption: Stepwise degradation of insoluble APP Phase II into bioavailable orthophosphate.[1]

Protocol: Synthesis of High-Polymerization APP
(Phase II)
This protocol utilizes a thermal condensation method using urea as a condensing agent.[1] This

is a self-validating process; the evolution of ammonia gas serves as a reaction progress

indicator.

Reagents & Equipment
Precursors: Phosphoric Acid (85%
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), Urea (Industrial Grade).

Equipment: Stainless steel reactor with high-torque stirrer, oil bath (heating to 300°C),

ammonia scrubber.

Experimental Procedure
Stoichiometric Mixing: Mix Urea and Phosphoric Acid in a molar ratio of roughly 1.5:1 to 2:1.

Excess urea is required to generate the ammonia atmosphere and act as a condensing

agent.[1]

Acid-Base Reaction (Exothermic):

Action: Add urea slowly to acid under stirring.

Observation: Formation of Urea Phosphate adduct.[1] Temp rises to ~115°C.

Condensation (Polymerization):

Action: Heat the mixture to 280°C – 300°C.

Critical Control Point: Maintain temperature for 1–2 hours. The mixture will transition from

a melt to a solid, white crystalline mass.

Mechanism:[5][6][7][8]

.

Curing & Annealing:

Action: Maintain the solid product at 300°C under an ammonia atmosphere for 30 minutes.

This converts Phase I (linear) to Phase II (branched/cross-linked).[4]

Pulverization: Cool and mill to a particle size of

.

Characterization (Quality Control)
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Solubility Test: Suspend 10g product in 100mL water at 25°C for 1 hour. Phase II should

show

solubility.

XRD Analysis: Confirm crystalline Phase II peaks (distinct from amorphous Phase I).

Protocol: Matrix Encapsulation Formulation
To further modulate release and improve handling, the APP powder is formulated into a matrix

granule. This parallels "microsphere" fabrication in drug development.

Formulation Table
Component Function % w/w Rationale

APP (Phase II) Active Ingredient 70%
High nutrient load (N-

P).[1]

Chitosan or Alginate Binder/Matrix 20%

Biodegradable

polymer; controls

water diffusion.[1]

Zinc Sulfate Synergist 5%

Zn acts as a urease

inhibitor and

micronutrient.[1]

Bentonite Clay Filler/Hardener 5%

Increases granule

mechanical strength.

[1]

Granulation Workflow
Dry Blending: Mix APP, Zinc Sulfate, and Bentonite in a high-shear mixer.

Binder Addition: Spray 2% Chitosan solution (dissolved in weak acetic acid) onto the powder

bed while tumbling.

Extrusion/Spheronization: Extrude wet mass through a 2mm screen; spheronize to create

uniform granules.
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Drying: Fluid bed dry at 60°C to moisture content

.

Figure 2: Formulation & Validation Workflow
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Caption: End-to-end workflow from chemical synthesis to performance validation.

Validation: Release Kinetics Protocol (ISO 18644
Adapted)
This protocol validates the "Slow Release" claim. It is adapted from ISO 18644 (Controlled-

release fertilizers).
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Static Leaching Test
Sample Prep: Place 10.0g of formulated APP granules into a nylon mesh bag.

Immersion: Suspend the bag in a sealed glass jar containing 250mL distilled water at 25°C.

Sampling Intervals: Extract 5mL aliquots at: 24h, 3 days, 7 days, 14 days, 28 days.

Replenish with 5mL fresh water.

Quantification: Analyze P content using ICP-OES or Colorimetric Quimociac method.

Acceptance Criteria (SRF Standard)
Initial Release (24h):

of total nutrients released (prevents "dose dumping" or seedling burn).

Extended Release (28 days):

released.[9]

Data Analysis: Release Models
Fit the cumulative release data (

) to the Korsmeyer-Peppas equation to determine the mechanism:

If

: Fickian diffusion (Matrix controlled).

If

: Case II transport (Erosion/Hydrolysis controlled).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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